Journal Name:大学化学
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Surface modification of aramid fiber meshes – the key to chemically recyclable epoxy composites†
大学化学 ( IF 0 ) Pub Date: 2023-09-20 , DOI: 10.1039/D3SU00258F
The higher chemical sensitivity of aramid fibers, compared to carbon or glass fibers, adds to the challenge of designing recyclable aramid fiber reinforced polymer composites. Our study sheds some light on this endeavor through a surface functionalization approach. Twaron® aramid fibers were surface modified by self-polymerization of dopamine followed by the condensation of a silane coupling agent, bearing an epoxy group (PDA-Si). Thanks to the mild modification process, the fibers retained their thermal and mechanical properties. At the same time, the functionalization enhanced the adhesion strength between the meshes and a partially bio-based epoxy thermoset, which was demonstrated by a peeling adhesion test and lap-shear bonding test. Chemical recycling of the epoxy thermoset and epoxy composites reinforced with PDA-Si aramid meshes was achieved by mild solvolysis in ethylene glycol. The recycled thermoset was rich in hydroxyl groups, which promoted the adhesion with PDA-Si meshes. Furthermore, high-quality PDA-Si aramid meshes were recovered after the chemical recycling. The recovered meshes showed 82% removal of the thermoset matrix and the retention of the surface functionalization as suggested by thermogravimetric and spectroscopic analyses, respectively. This enabled 78% recovery of the initial interface strength between the recycled PDA-Si meshes and virgin thermoset matrix. This unveils the role of surface functionalization not only as a performance enhancer but also as a useful aid in the development of circular FRPCs.
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The heat-promoted metal–support interaction of a PtCu/SiO2 carbon-free catalyst for the methanol oxidation and oxygen reduction reactions†
大学化学 ( IF 0 ) Pub Date: 2023-08-28 , DOI: 10.1039/D3SU00193H
Pt shows excellent catalytic activity and acid stability towards the methanol oxidation reaction (MOR) and oxygen reduction reaction (ORR), but suffers from deactivation due to the weak interaction with the carbon support and the oxidation of carbon under operation. To solve the problem, herein, silica nanospheres were used to load PtCu nanoparticles as the carbon-free catalyst for the MOR and ORR. It is found that the heat treatment is crucial to regulate the metal–support interaction and enhance the catalytic performance. The PtCu/SiO2 catalyst after heat treatment exhibits a specific activity (SA) nearly 7 times the value of Pt/C toward the MOR, and much better durability. The MOR mass activity of heat-treated PtCu/SiO2 is over twice the value of the untreated one. The electron transfer promoted by heat treatment leads to an upshift of the d-band center of Pt, resulting in the increase of the absorption rate of methanol and the intermediates.
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Removal of metals and inorganics from rendered fat using polyamine-modified cellulose nanocrystals†
大学化学 ( IF 0 ) Pub Date: 2023-06-20 , DOI: 10.1039/D3SU00116D
Meatpacking and poultry operations produce an enormous amount of co-products including offal, fat, blood, feathers etc. that are collected and processed by the rendering industry into value-added materials such as various protein meals and rendered fat products. Rendered fats (mainly composed of triglycerides from the adipose tissue of animals or used cooking oil from the restaurant industry) are sold for a variety of applications including animal feed formulations. Nonetheless, in the current context of energy scarcity, their use as feedstocks for the generation of renewable fuels including biodiesel and renewable diesel represents a growing market. The diverse composition of the source material can impose significant challenges in terms of compliance, requiring the control (and reduction) of the concentration of elements such as phosphorus, sulfur, calcium, magnesium, sodium, potassium, and other undesirable metals that can otherwise interfere with critical aspects of the refining process or contaminate the renewable fuel products. To address this critical need, we describe the application of poly(ethylenimine)-modified cellulose nanocrystals as a low-cost material for the removal of unwanted metal/inorganic cations from rendered fat. A total of 28 real samples including poultry, white pork grease, and beef tallow were analyzed. Test results showed that the approach can effectively decrease the concentration of the target elements by 95 ± 2%, suggesting that this treatment protocol could dramatically improve the application of rendered fat products for renewable fuel refining.
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大学化学 ( IF 0 ) Pub Date: 2023-09-07 , DOI: 10.1039/D3SU90031B
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Enhanced nickel catalysts for producing electrolytic hydrogen
大学化学 ( IF 0 ) Pub Date: 2023-07-11 , DOI: 10.1039/D3SU00177F
Low-cost and durable nickel-based catalysts are conventionally used in alkaline water electrolysers. Lowering the cost of electrolytic hydrogen produced via alkaline water electrolysis, particularly when using electricity sourced from intermittent renewable energy sources, is a sustainable development goal of global environmental and societal relevance. This, in practice, requires lowering the electrolytic cell overpotential while retaining high electrocatalyst durability typical of Ni-based catalytic materials. The most promising routes, we argue in this study, are the nanostructured and single-atom catalysts coupled to 3D printing for the deposition of the electrocatalytic layer on electrodes of large active area and optimal shape.
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Hydrolytic depolymerisation of polyesters over heterogeneous ZnO catalyst†
大学化学 ( IF 0 ) Pub Date: 2023-08-03 , DOI: 10.1039/D3SU00089C
The hydrolytic depolymerisation of polylactic acid (PLA) and polyethylene terephthalate (PET) was accomplished in neat water using heterogenous ZnO catalysts. Up to 100% and 98% selectivity to the complete hydrolysis products was achieved at full PLA and PET conversion at 130 °C and 180 °C, respectively. The catalytic species could be partially (for PLA) recovered and reused, though with a gradual activity drop.
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Back cover
大学化学 ( IF 0 ) Pub Date: 2023-08-03 , DOI: 10.1039/D3SU90028B
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Deep eutectic solvent assisted preparation of cellulose nanofibers and graphene composite films for supercapacitors†
大学化学 ( IF 0 ) Pub Date: 2023-05-15 , DOI: 10.1039/D2SU00107A
Flexible cellulose nanofiber-modified graphene composite has been prepared using rice husk and graphite as the feedstocks. First, cellulose nanofibers (CNFs) were obtained from designated rice husk by green choline hydroxide (ChOH) and L-necropine hydrochloride deep eutectic solvent (DES), which can efficiently promote the dispersion of graphene oxide and relatively reduced graphene oxide (rGO) to form rGO/CNF composite membranes. The composite film shows good bending and low resistance to charge transfer. Electrochemical testing studies reveal that the as-prepared rGO/CNF composite membranes can work as an efficient electrode for supercapacitors, and it shows a high area-specific capacitance (382 mF cm−2 when the current density is 1 mA cm−2) and good cycle stability (6% capacitance loss over 3000 cycles at 10 mA cm−2). The rGO/CNF composite has potential applications as electrodes for flexible supercapacitors.
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Contents list
大学化学 ( IF 0 ) Pub Date: 2023-01-12 , DOI: 10.1039/D3SU90003G
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Surfactant-free synthesis of metal and metal oxide nanomaterials: a perspective
大学化学 ( IF 0 ) Pub Date: 2022-12-06 , DOI: 10.1039/D2SU00088A
Metal and metal oxide nanomaterials have attracted much interest in medical, pharmaceutical, biological, biomedical, and catalytic applications due to their high surface-to-volume ratio and fascinating physicochemical properties. To date, a wide variety of techniques with different advantages and limitations/challenges have been introduced for the preparation of metal and metal oxide nanomaterials. In this context, the corrosion, purity, and stability of nanomaterials as well as the controllability and repeatability of synthesis techniques are important challenging issues. Metal and metal oxide nanoparticles with different sizes and morphologies are prone to loss of reactivity, since they may precipitate or aggregate as bulk metals; thus different stabilizers such as functionalized polymers, dendrimers, inorganic solids (e.g., carbon, metal oxides, sol–gel clays, and zeolites), ligands (e.g., pincer ligands), or ionic surfactants are typically required in their fabrication. Nowadays, several surfactant-free strategies such as laser synthesis, mono-alcohol fabrication, the Co4Cat process, and microplasma-based techniques have been introduced for synthesizing metal and metal oxide nanoparticles with the benefits of cost-effectiveness, simplicity, and environmentally-benign properties, avoiding the utilization of toxic additives or surfactants. However, the optimization of synthesis/reaction conditions, the controllability of size and morphology, stability, and large-scale/commercial production of nanomaterials ought to be comprehensively explored. Herein, the most recent developments pertaining to the surfactant-free synthesis of metal and metal oxide nanomaterials are deliberated, with a focus on important challenges, opportunities, and future perspectives.
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